2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile

• IUPAC Name: (Z)-2-amino-3-[(3,4-dihydroxyphenyl)methylideneamino]but-2-enedinitrile
• InChI: InChI=1S/C11H8N4O2/c12-4-8(14)9(5-13)15-6-7-1-2-10(16)11(17)3-7/h1-3,6,16-17H,14H2/b9-8-,15-6?
• InChI Key: WLDONRITHRLRFA-GPKHQEQRSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=NC(=C(C#N)N)C#N)O)O
• Isomeric SMILES: C1=CC(=C(C=C1C=N/C(=C(/C#N)\N)/C#N)O)O
• Molecular Formula: C11H8N4O2
• Molecular Weight: 228.21 g/mol
• CAS No.: 933883-51-3

Description

2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile is a useful research compound. Its molecular formula is C11H8N4O2 and its molecular weight is 228.211. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Compounds with structures similar to "2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile" are used in the synthesis of heterocyclic compounds. For example, ethyl (Z)-2-[2,2-bis(ethoxycarbonyl)vinyl]amino-3-dimethylaminopropenoate, a related reagent, has been utilized in the synthesis of heteroaryl substituted β-amino- α,β- -dehydro—amino acid derivatives and fused heterocyclic systems (Gorazd Soršak et al., 1995).

Material Science and Thin Films

In material science, similar compounds are investigated for their structural and optical properties, particularly in the form of thin films. The study of 2-Amino-6-ethyl-5-oxo-4-(3-phenoxyphenyl) - 5, 6- dihydro - 4H-pyrano [3,2-c] quinoline-3- carbonitrile and its derivatives as thin films highlights their polycrystalline nature and optical characteristics, indicating potential applications in optoelectronics and material engineering (H. Zeyada, M. El-Nahass, M. M. El-Shabaan, 2016).

Chemical Engineering and Corrosion Inhibition

Another area of application is in chemical engineering, where derivatives of 2-aminobenzene-1,3-dicarbonitriles have been explored as corrosion inhibitors for mild steel in acidic environments. These compounds demonstrate significant inhibition efficiency, offering a promising approach for protecting industrial materials against corrosion (C. Verma, M. Quraishi, Ambrish Singh, 2015).

Polymer Science

In polymer science, related compounds have been incorporated into poly vinyl alcohol/acrylic acid hydrogels through a condensation reaction with various amines. This modification enhances the hydrogels' swelling properties and thermal stability, demonstrating potential for biomedical applications such as drug delivery systems and tissue engineering (H. M. Aly, H. L. A. El-Mohdy, 2015).